Cas no 1805010-93-8 (4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride)

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride is a fluorinated pyridine derivative with a reactive sulfonyl chloride group, making it a versatile intermediate in organic synthesis. Its key advantages include the presence of both difluoromethyl and trifluoromethyl substituents, which enhance its electron-withdrawing properties and potential for further functionalization. The sulfonyl chloride moiety allows for efficient derivatization into sulfonamides or sulfonate esters, useful in pharmaceuticals and agrochemicals. The compound’s fluorinated structure contributes to improved metabolic stability and lipophilicity in downstream applications. It is particularly valuable in the development of bioactive molecules, where selective fluorination is critical for optimizing potency and pharmacokinetic properties.
4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride structure
1805010-93-8 structure
Product Name:4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
CAS No:1805010-93-8
MF:C7H3ClF5NO2S
MW:295.614237070084
CID:4850280
Update Time:2025-10-17

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
    • Inchi: 1S/C7H3ClF5NO2S/c8-17(15,16)6-4(7(11,12)13)3(5(9)10)1-2-14-6/h1-2,5H
    • InChI Key: GVRLXMMORCJRBE-UHFFFAOYSA-N
    • SMILES: ClS(C1C(C(F)(F)F)=C(C(F)F)C=CN=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 365
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.4

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029073433-250mg
4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
1805010-93-8 97%
250mg
$470.40 2022-04-01
Alichem
A029073433-500mg
4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
1805010-93-8 97%
500mg
$806.85 2022-04-01
Alichem
A029073433-1g
4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
1805010-93-8 97%
1g
$1,504.90 2022-04-01

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Related Literature

Additional information on 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805010-93-8)

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805010-93-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its sulfonyl chloride moiety further enhances its reactivity, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The structural features of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride contribute to its versatility in organic synthesis. The presence of fluorine atoms imparts enhanced metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Recent studies highlight its role in optimizing bioavailability and target selectivity, addressing key challenges in drug design. Additionally, its applicability in crop protection formulations has sparked interest among agrochemical innovators, as fluorine-containing compounds often exhibit improved pest resistance profiles. This dual utility underscores its relevance across life sciences.

From a synthetic perspective, CAS No. 1805010-93-8 is frequently employed in parallel synthesis and combinatorial chemistry, enabling rapid generation of diverse compound libraries. Its compatibility with microwave-assisted reactions and flow chemistry techniques aligns with the industry’s shift toward sustainable and efficient methodologies. Furthermore, the compound’s stability under ambient conditions facilitates its handling in large-scale production, a factor critical for cost-effective manufacturing. These attributes make it a staple in high-throughput screening campaigns aimed at identifying next-generation bioactive molecules.

The growing emphasis on green chemistry has also influenced the use of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride. Researchers are investigating solvent-free reactions and catalytic processes to minimize waste generation while maintaining high yields. Such approaches resonate with global sustainability goals and regulatory pressures to reduce the environmental footprint of chemical synthesis. Concurrently, advancements in computational modeling have enabled precise predictions of the compound’s reactivity, accelerating its integration into rational drug design pipelines.

In summary, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805010-93-8) represents a cornerstone in contemporary chemical research. Its multifaceted applications—spanning pharmaceuticals, agrochemicals, and material science—highlight its transformative potential. As innovation continues to drive demand for fluorinated building blocks, this compound is poised to remain at the forefront of scientific and industrial progress.

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